Cas no 103053-30-1 (1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-)
103053-30-1 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-
CAS No:103053-30-1
MF:C13H13N3O3
MW:259.260622739792
CID:167448
PubChem ID:163719
Update Time:2025-04-19
1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-
- 5-carbamoyl-1-(3,4-dimethylphenyl)pyrazole-4-carboxylic acid
- 5-(Aminocarbonyl)-1-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid
- 5-carbamoyl-1-(3,4-dimethylphenyl)-1h-pyrazole-4-carboxylic acid
- AC1L4TH1
- AC1Q5UUS
- ACMC-20c8uk
- CTK0H7882
- SCHEMBL10340582
- DTXSID3073765
- YCYQTXBVPJFNLI-UHFFFAOYSA-N
- 1H-Pyrazole-4-carboxylic acid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-
- 4-Carboxy-1-(3,4-dimethylphenyl)-5-pyrazolecarboxamide
- 103053-30-1
-
- Inchi: 1S/C13H13N3O3/c1-7-3-4-9(5-8(7)2)16-11(12(14)17)10(6-15-16)13(18)19/h3-6H,1-2H3,(H2,14,17)(H,18,19)
- InChI Key: YCYQTXBVPJFNLI-UHFFFAOYSA-N
- SMILES: O=C(C1=C(C(=O)O)C=NN1C1=CC=C(C)C(C)=C1)N
Computed Properties
- Exact Mass: 259.09579
- Monoisotopic Mass: 259.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 98.2Ų
Experimental Properties
- Density: 1.38
- Boiling Point: 518.6°Cat760mmHg
- Flash Point: 267.5°C
- Refractive Index: 1.651
- PSA: 98.21
- LogP: 1.98650
1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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